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For Researchers, Scientists, and Drug Development Professionals

Introduction

MX107 is a small molecule inhibitor of survivin, a protein that is overexpressed in many
cancers and is associated with resistance to apoptosis and cell division regulation.[1] MX107
has been shown to induce the degradation of X-linked inhibitor of apoptosis protein (XIAP)
and/or cellular inhibitor of apoptosis protein 1 (clAP1), and to suppress genotoxic nuclear
factor-kappa B (NF-kB) activation.[1] Proper preparation of an MX107 stock solution is a critical
first step for accurate and reproducible in vitro and in vivo experiments in drug discovery and
development. This document provides a detailed protocol for the preparation, storage, and use
of MX107 stock solutions.

MX107 Properties

A summary of the key chemical and physical properties of MX107 is provided in the table
below.
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Property Value

Molecular Formula C24H2sN202
Molecular Weight 376.50 g/mol
Appearance Solid powder
Solubility Soluble in DMSO

Storage (Powder)

Short term (days to weeks) at 0-4°C; Long term
(months to years) at -20°C. Store in a dry, dark

environment.

Storage (Stock Solution)

Short term (1 month) at -20°C; Long term (6
months) at -80°C. Avoid repeated freeze-thaw

cycles.

Data sourced from MedKoo Biosciences and MCE (MedChemExpress).

Signaling Pathway of MX107

The following diagram illustrates the known signaling pathway affected by MX107. MX107

inhibits survivin, which leads to the degradation of XIAP and clAP1, ultimately suppressing the

NF-kB pathway.
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Caption: Simplified signaling pathway of MX107.
Experimental Protocols

Protocol for Preparing a 10 mM MX107 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of MX107 using dimethyl
sulfoxide (DMSO) as the solvent.

Materials:
e MX107 powder
e Anhydrous or molecular biology grade DMSO

» Sterile microcentrifuge tubes or amber glass vials
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Calibrated analytical balance
Calibrated micropipettes
Vortex mixer

Water bath sonicator (optional)

Procedure:

Weigh the Compound: Accurately weigh out a specific amount of MX107 powder (e.g., 1 mg)
using a calibrated analytical balance and place it into a sterile microcentrifuge tube or amber
vial.

Calculate Solvent Volume: Use the following formula to calculate the volume of DMSO
required to achieve a 10 mM concentration:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))
For 1 mg of MX107 (0.001 g) and a molecular weight of 376.50 g/mol :
Volume (L) =0.001 g/ (376.50 g/mol * 0.010 mol/L) = 0.0002656 L = 265.6 uL

Add Solvent: Carefully add the calculated volume (265.6 uL) of DMSO to the vial containing
the MX107 powder.

Dissolution: Tightly cap the vial and vortex for 1-2 minutes to facilitate dissolution. Visually
inspect the solution to ensure there are no undissolved particles. If particles remain, sonicate
the solution in a water bath for 5-10 minutes.[2]

Storage: Once the MX107 is fully dissolved, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes. Store the aliquots at -20°C for short-term storage or
-80°C for long-term storage to minimize freeze-thaw cycles. Protect the solution from light.

Summary of Calculations for 10 mM MX107 Stock Solution:
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. Desired Required Volume
Mass of MX107 Molecular Weight .
Concentration of DMSO
1mg 376.50 g/mol 10 mM 265.6 pL
5mg 376.50 g/mol 10 mM 1.328 mL
10 mg 376.50 g/mol 10 mM 2.656 mL

Workflow for Preparing MX107 Stock and Working
Solutions

The following diagram outlines the general workflow from receiving the powdered compound to
preparing the final working solution for experiments.
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Caption: Workflow for preparing MX107 solutions.
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Protocol for Preparing Working Solutions for Cell-Based
Assays

For most in vitro assays, the high-concentration stock solution must be further diluted to a final
working concentration in an appropriate aqueous buffer or cell culture medium.

Important Considerations:

o The final concentration of DMSO in the cell culture medium should be kept as low as
possible, typically < 0.5%, to avoid solvent-induced cytotoxicity.

o Always include a vehicle control in your experiments, which consists of the cell culture
medium with the same final concentration of DMSO as the experimental conditions.

Materials:

10 mM MX107 stock solution in DMSO

Sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes or multi-well plates

Calibrated micropipettes
Procedure:

 Intermediate Dilution (Optional but Recommended): To improve accuracy, it is often
beneficial to perform a serial dilution. For example, to prepare a 100 uM working solution
from a 10 mM stock, first dilute the stock 1:10 in DMSO to create a 1 mM intermediate stock.

 Final Dilution: Further dilute the stock or intermediate solution into the final assay buffer or
cell culture medium to achieve the desired final concentration.

o Example: To prepare 1 mL of a 10 pM working solution from a 10 mM stock solution:
» The dilution factor is 10,000 uM / 10 uM = 1000.

= The volume of the stock solution needed is 1000 pL / 1000 = 1 pL.
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» Add 1 pL of the 10 mM stock solution to 999 pL of cell culture medium.

e Mixing: When diluting the DMSO stock into an aqueous solution, add the DMSO stock to the
agueous solution dropwise while gently vortexing or pipetting up and down to prevent
precipitation of the compound.

Table of Serial Dilutions for Common Working Concentrations:

Desired Final Volume of 10 mM Final Volume in Final DMSO
Concentration (uM)  Stock (pL) Medium (mL) Concentration
100 10 1 1.0%

50 5 1 0.5%

10 1 1 0.1%

1 0.1 1 0.01%

1 (from a 100uM
0.1 , , 1 0.01%
intermediate)

Note: For final DMSO concentrations exceeding 0.5%, it is advisable to test the tolerance of
your specific cell line to the solvent.

Quality Control

 Visual Inspection: Always visually inspect the stock and working solutions for any signs of
precipitation or cloudiness before use.

e Solvent Tolerance: Before conducting experiments with a new cell line, it is recommended to
perform a solvent tolerance assay to determine the maximum concentration of DMSO that
does not affect cell viability.

o Purity: The purity of the MX107 powder should be confirmed by the certificate of analysis
provided by the supplier.

Safety Precautions
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e Handle MX107 powder in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.

e Consult the Safety Data Sheet (SDS) for detailed safety and handling information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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